Cas no 32931-78-5 (2-(diethylamino)-1-{4-[(5-methoxy-3-nitroacridin-9-yl)amino]phenyl}ethanol)

• Product Name: 2-(diethylamino)-1-{4-[(5-methoxy-3-nitroacridin-9-yl)amino]phenyl}ethanol
• CAS No: 32931-78-5
• MF: C₂₆H₂₈N₄O₄
• MW: 460.524926185608
• CID: 1454170
• PubChem ID: 208756
• Update Time: 2025-04-20

2-(diethylamino)-1-{4-[(5-methoxy-3-nitroacridin-9-yl)amino]phenyl}ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(diethylamino)-1-{4-[(5-methoxy-3-nitroacridin-9-yl)amino]phenyl}ethanol
• 2-(diethylamino)-1-[4-[(5-methoxy-3-nitroacridin-9-yl)amino]phenyl]ethanol
• Α-((DIETHYLAMINO)METHYL)-P-((5-METHOXY-3-NITRO-9-ACRIDINYL)AMINO)BENZYL ALCOHOL
• 2-(DIETHYLAMINO)-1-{4-[(5-METHOXY-3-NITROACRIDIN-9-YL)AMINO]PHENYL}ETHAN-1-OL
• Benzyl alcohol, alpha-((diethylamino)methyl)-p-((5-methoxy-3-nitro-9-acridinyl)amino)-
• 4-Methoxy-6-nitro-9-(p-(1'-hydroxy-2'-diethylaminoethyl)phenyl)aminoacridine
• 5-22-12-00254 (Beilstein Handbook Reference)
• alpha-((Diethylamino)methyl)-p-((5-methoxy-3-nitro-9-acridinyl)amino)benzyl alcohol
• BRN 0503421
• DTXSID30954582
• 32931-78-5

• Inchi： 1S/C26H28N4O4/c1-4-29(5-2)16-23(31)17-9-11-18(12-10-17)27-25-20-14-13-19(30(32)33)15-22(20)28-26-21(25)7-6-8-24(26)34-3/h6-15,23,31H,4-5,16H2,1-3H3,(H,27,28)
• InChI Key： KLGSWQQRKOWODB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NC1C2C=CC(=CC=2N=C2C(=CC=CC=12)OC)[N+](=O)[O-])CN(CC)CC

Computed Properties

• Exact Mass: 460.21124
• Monoisotopic Mass: 460.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 100.76